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Compound of Interest

Compound Name: fumarsaures Ammoniak

Cat. No.: B079078 Get Quote

Anwendungsgebiete und Protokolle für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung

Ammoniumfumarat dient als Schlüssel-Substrat in der biokatalytischen Produktion von L-

Asparaginsäure, einer nicht-essentiellen Aminosäure mit breiter Anwendung in der Pharma-,

Lebensmittel- und Chemieindustrie. Die enzymatische Umwandlung von Ammoniumfumarat zu

L-Asparaginsäure mittels Aspartat-Ammoniak-Lyase (Aspartase) stellt eine hocheffiziente und

stereoselektive Syntheseroute dar. Dieses Verfahren nutzt milde Reaktionsbedingungen und

vermeidet den Einsatz toxischer Reagenzien, was es zu einer umweltfreundlichen Alternative

zu klassischen chemischen Synthesen macht.

Wirkmechanismus und Logik
Die biokatalytische Synthese von L-Asparaginsäure aus Ammoniumfumarat basiert auf der

reversiblen Additionsreaktion von Ammoniak an die Doppelbindung der Fumarsäure, katalysiert

durch das Enzym Aspartase (EC 4.3.1.1). Das Ammoniumfumarat liefert hierbei sowohl das

Kohlenstoffgerüst (Fumarat) als auch die Aminogruppe (Ammonium) für die Synthese der

Aminosäure.

Abbildung 1: Enzymatische Umwandlung von Ammoniumfumarat.
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Die Effizienz der biokatalytischen Umwandlung von Ammoniumfumarat zu L-Asparaginsäure

kann durch den Einsatz immobilisierter Mikroorganismen, die Aspartase exprimieren, über

längere Zeiträume aufrechterhalten werden. Die nachfolgende Tabelle zeigt beispielhafte

Umwandlungsverhältnisse, die in einem kontinuierlichen Säulenreaktor erzielt wurden.

Betriebstage
Fließgeschwindigkeit
(ml/h)

Umwandlungsverhältnis
(%)

1 6.5 100

3 6.5 100

6 6.5 99

10 6.5 98

1 25 100

3 25 100

6 25 98

10 25 95

Tabelle 1:

Umwandlungsverhältnis von

Ammoniumfumarat zu L-

Asparaginsäure bei

verschiedenen

Fließgeschwindigkeiten unter

Verwendung von in

Polyacrylamidgel

immobilisierten E. coli-Zellen.

Die Daten deuten auf eine

hohe Stabilität und Effizienz

des Biokatalysators hin.[1]
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Protokoll 1: Immobilisierung von Mikroorganismen für
die Aspartase-Produktion
Dieses Protokoll beschreibt die Immobilisierung von Escherichia coli-Zellen, die als Quelle für

das Enzym Aspartase dienen.

Materialien:

Escherichia coli Zellen (z.B., ATCC 11203)

Physiologische Kochsalzlösung (0.9% NaCl)

Acrylamid-Monomer

N,N'-Methylenbisacrylamid (MBAA)

Ammoniumpersulfat (APS)

Tetramethylethylendiamin (TEMED)

Vorgehensweise:

Zellsuspension: Suspendieren Sie eine definierte Menge an E. coli-Zellen (z.B. 4,8 g) in

physiologischer Kochsalzlösung (z.B. 48 ml).[1]

Monomerlösung: Bereiten Sie eine Monomerlösung vor, indem Sie Acrylamid (z.B. 9 g) und

N,N'-Methylenbisacrylamid (z.B. 480 mg) zur Zellsuspension geben.[1]

Polymerisation: Initiieren Sie die Polymerisation durch Zugabe von Ammoniumpersulfat und

TEMED. Die genauen Mengen können je nach gewünschter Gel-Porosität variieren.

Granulierung: Nach der Polymerisation wird das Gel mechanisch zerkleinert, um ein

Granulat zu erhalten, das in einer Säule für die kontinuierliche Reaktion verwendet werden

kann.

Waschen: Waschen Sie das immobilisierte Zellgranulat gründlich mit Puffer, um nicht-

reagierte Monomere und lose Zellen zu entfernen.
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Protokoll 2: Kontinuierliche Produktion von L-
Asparaginsäure
Dieses Protokoll beschreibt die kontinuierliche Synthese von L-Asparaginsäure aus

Ammoniumfumarat unter Verwendung einer Säule mit immobilisierten Mikroorganismen.

Materialien:

Immobilisierte E. coli-Zellen (aus Protokoll 1)

Ammoniumfumaratlösung (Substratlösung, pH-Wert eingestellt)

Chromatographiesäule

Pumpe für kontinuierlichen Fluss

Thermostat zur Temperaturregelung

Vorgehensweise:

Säulenpackung: Füllen Sie eine Chromatographiesäule mit dem vorbereiteten Granulat der

immobilisierten Mikroorganismen.

Reaktionsstart: Pumpen Sie die Ammoniumfumaratlösung kontinuierlich durch die Säule. Die

Fließgeschwindigkeit kann je nach gewünschtem Umsatz angepasst werden (siehe Tabelle

1).[1]

Temperaturkontrolle: Halten Sie die Säulentemperatur auf einem für die Enzymaktivität

optimalen Wert (z.B. 30-40 °C).

Produkt-Sammlung: Sammeln Sie das Eluat am Ausgang der Säule. Das Eluat enthält die

Reaktionslösung mit L-Asparaginsäure.

Aufarbeitung: Die L-Asparaginsäure kann aus der Reaktionslösung durch Fällung isoliert

werden. Hierzu wird der pH-Wert der Lösung durch Zugabe einer Säure (z.B. Ameisensäure

oder Essigsäure) auf den isoelektrischen Punkt von L-Asparaginsäure eingestellt.[2]
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Kreislaufführung: Die nach der Abtrennung der L-Asparaginsäure verbleibende Mutterlauge,

die Ammoniumsalze enthält, kann nach entsprechender Aufbereitung und Zugabe von

frischer Fumarsäure in den Prozess zurückgeführt werden.[2]

Abbildung 2: Workflow der L-Asparaginsäure-Produktion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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